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Compound of Interest

Compound Name: Cyclopentyl hexanoate

Cat. No.: B8742183

An In-Depth Technical Guide to the Material Safety Profile of Cyclopentyl Hexanoate

This document provides a comprehensive safety and handling guide for cyclopentyl
hexanoate (CAS No. 5413-59-2), tailored for researchers, scientists, and professionals in drug
development. In the absence of a standardized, officially adopted Safety Data Sheet (SDS),
this guide synthesizes available physicochemical data, information from structurally related
compounds, and established laboratory safety principles to construct a robust operational
safety profile. The objective is to empower scientific personnel with the knowledge to handle
this compound responsibly, mitigating potential risks in a research and development setting.

Section 1: Chemical and Physical Identity

Cyclopentyl hexanoate is an ester characterized by a cyclopentyl ring attached to the
carboxyl group of hexanoic acid. Understanding its fundamental properties is the first step in a
thorough risk assessment.

Chemical Identifiers and Synonyms:

IUPAC Name: cyclopentyl hexanoate[1]

CAS Number: 5413-59-2[1]

Molecular Formula: C11H2002[1]

Synonyms: Hexanoic acid, cyclopentyl ester[1][2]
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Table 1: Physical and Chemical Properties of Cyclopentyl Hexanoate

Property Value Source
Molecular Weight 184.27 g/mol [11[2]
Exact Mass 184.146329876 Da [1][2]
Topological Polar Surface Area  26.3 A2 [1112]
Hydrogen Bond Acceptor
ydrog p 5 2]
Count
Rotatable Bond Count 6 [2]
Complexity 148 [1112]
Inferred to be a liquid at room
Appearance N/A
temperature
Expected to be insoluble in
Solubility water and soluble in alcohols N/A

and organic solvents

Section 2: Hazard Identification and Assessment

A critical aspect of this guide is the acknowledgment that specific, empirically-derived hazard
data for cyclopentyl hexanoate is not readily available in public databases.[2] Therefore, a
precautionary approach is warranted, inferring potential hazards from the compound's chemical
class (esters) and structurally similar molecules like other hexanoates and cyclopentane
derivatives.

The following diagram illustrates the logical workflow for assessing hazards when direct data is
unavailable.
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Caption: Hazard Assessment Workflow for Compounds with Limited Data.
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Table 2: Summary of Potential Hazards and Associated Precautions
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Potential Hazard

Rationale Based on
Analogs

Recommended
Precautionary Statements

Flammability

Cyclopentane is a highly
flammable liquid.[3][4] Esters
can be combustible. A
conservative assumption is
that cyclopentyl hexanoate is a
combustible or flammable

liquid.

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Use explosion-
proof
electrical/ventilating/lighting
equipment.[5] Take
precautionary measures

against static discharge.[6]

Skin Irritation

Many organic esters and
solvents can cause skin
irritation upon prolonged or

repeated contact.[7][8]

Wear protective gloves. Wash
skin thoroughly after handling.
Take off contaminated clothing

and wash it before reuse.[9]

Eye Irritation

Direct contact with organic
liquids can cause serious eye
irritation.[7][8]

Wear eye/face protection
(safety glasses or goggles). IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[9]

Respiratory Irritation

Inhalation of vapors or mists
may cause respiratory tract
irritation.[7] High vapor
concentrations may lead to

dizziness or drowsiness.[10]

Use only outdoors or in a well-
ventilated area, preferably in a
chemical fume hood.[11] Avoid

breathing vapors or mist.[12]

Aspiration Hazard

If swallowed, the substance
may be harmful and could
potentially enter the airways,
which is a risk associated with
some low-viscosity
hydrocarbons like

cyclopentane.[10]

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor. Do NOT induce
vomiting.[4][9]
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Section 3: Exposure Scenarios and Risk Mitigation

In a research and drug development setting, exposure is most likely to occur during weighing,
transferring, reaction setup, and work-up procedures. Mitigation relies on a combination of
engineering controls and appropriate personal protective equipment (PPE).

Engineering Controls

e Chemical Fume Hood: All manipulations of cyclopentyl hexanoate that could generate
aerosols or vapors must be performed inside a certified chemical fume hood to minimize
inhalation exposure.[3]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[11]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[3][13]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing skin and eye contact.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Standard

Provides a barrier against skin
) Chemically resistant gloves contact. Users should check
Hand Protection o ]
(e.g., Nitrile, Neoprene). with the glove manufacturer for

specific breakthrough times.

Conforms to OSHA's eye and

Safety glasses with side face protection regulations in
Eye/Face Protection shields or chemical splash 29 CFR 1910.133 or European
goggles. Standard EN166.[3] Protects

against splashes.

) ] Protects skin and personal
Skin/Body Protection Standard laboratory coat. ) )
clothing from minor splashes.

If engineering controls are
insufficient or in case of a large

] ) spill, use a NIOSH/MSHA or
Not typically required when

Respiratory Protection } European Standard EN 149
used in a fume hood. _ .
approved respirator with an
appropriate organic vapor

cartridge.[3]

Section 4: Standard Operating Procedures for Safe
Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following
workflow is designed for the safe handling of liquid reagents like cyclopentyl hexanoate in a
laboratory setting.

Experimental Protocol: Weighing and Transferring
Cyclopentyl Hexanoate

o Preparation: Don all required PPE (lab coat, safety glasses, gloves) before entering the lab.

o Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the
appropriate working height.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC397430050&productDescription=CYCLOPENTANE%2C+95%2B%25+5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC397430050&productDescription=CYCLOPENTANE%2C+95%2B%25+5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b8742183?utm_src=pdf-body
https://www.benchchem.com/product/b8742183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8742183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Material Staging: Place all necessary equipment (beakers, graduated cylinders, stir bars,
spatula) and the cyclopentyl hexanoate container inside the fume hood.

Grounding: For transfers of significant quantities, ensure the container and receiving
equipment are grounded to prevent static discharge.[3]

Dispensing: Open the container. Using a clean pipette or graduated cylinder, carefully
transfer the desired volume of the liquid. Avoid splashing.

Weighing (if by mass): Tare a sealed container on a balance. Transfer the liquid into the
container inside the fume hood, then seal it before moving it back to the balance for the final
weight.

Container Sealing: Tightly close the main cyclopentyl hexanoate container immediately
after use.[6]

Cleanup: Clean any minor drips within the fume hood using an appropriate absorbent
material. Dispose of contaminated materials as hazardous waste.

Post-Handling: Wash hands thoroughly with soap and water after the procedure is complete,
even after removing gloves.
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Standard Operating Procedure for Handling Liquid Reagents

Start: Procedure Prep

[1. Don Required PPE]
[2. Verify Fume Hood Operation]

[3. Stage Materials in Hood]

4. Dispense/Transfer Liquid

5. Securely Seal All Containers

'

6. Clean Work Area in Hood

7. Dispose of Waste Properly

[ 8. Remove PPE & Wash Hands ]

End: Procedure Complete

Click to download full resolution via product page

Caption: Emergency Response Decision Tree for Spills and Personnel Exposure.
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Section 6: Stability, Storage, and Disposal

Proper storage and disposal are fundamental to laboratory safety and environmental
responsibility.

Stability and Reactivity

o Chemical Stability: The substance is expected to be stable under normal storage conditions.

o Conditions to Avoid: Keep away from excess heat, open flames, sparks, and sources of
ignition. [14]* Incompatible Materials: Avoid contact with strong oxidizing agents, which may
cause a vigorous reaction. [3][13]* Hazardous Decomposition Products: Thermal
decomposition may produce carbon monoxide (CO) and carbon dioxide (CO2). [3][13]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place. [3][14]* The
storage area should be designated for flammable or combustible liquids. [3]* Store away
from incompatible materials such as strong oxidizing agents. [13]

Disposal

o Disposal of cyclopentyl hexanoate and its containers must be handled as hazardous
waste.

o All waste disposal practices must comply with local, regional, and national regulations. [15]*
Do not dispose of the chemical into drains or the environment. Chemical waste generators
are responsible for determining waste classification and ensuring complete and accurate
disposal procedures. [13][14]

Section 7: Conclusion and Knowledge Gaps

This guide establishes a robust safety framework for the handling of cyclopentyl hexanoate in
a scientific research environment. The core principle of this document is precautionary; by
treating the substance with the caution afforded to flammable and potentially irritating materials,
researchers can significantly mitigate risks.
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The primary knowledge gap remains the lack of empirical toxicological and ecotoxicological
data for cyclopentyl hexanoate. While read-across and structural analysis provide a sound
basis for hazard inference, they do not replace direct testing. Professionals using this
compound should remain alert for new information from regulatory bodies or suppliers and
adjust their protocols accordingly. By integrating the principles of expertise, caution, and
continuous learning, the scientific community can ensure the safe and responsible use of this
and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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